Cas no 877864-10-3 (Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethylester)
877864-10-3 structure
Product Name:Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethylester
CAS No:877864-10-3
MF:C9H18N2O5S2
MW:298.379620075226
CID:1913293
Update Time:2023-03-24
Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethylester
- Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C9H18N2O5S2/c1-9(2,3)16-8(12)10-4-6-17-18-7-5-15-11(13)14/h4-7H2,1-3H3,(H,10,12)
- InChI Key: WEENWJMFFJSCIC-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCSSCCO[N+]([O-])=O
Computed Properties
- Exact Mass: 298.066
- Monoisotopic Mass: 298.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144A^2
Carbamic acid, [2-[[2-(nitrooxy)ethyl]dithio]ethyl]-, 1,1-dimethylethylester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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